Cas no 23538-09-2 (4-Thiazolidinone,5-methyl-3-(1-phenylethyl)-2-thioxo-)

• Product name: 4-Thiazolidinone,5-methyl-3-(1-phenylethyl)-2-thioxo-
• CAS No: 23538-09-2
• MF: C₁₂H₁₃NOS₂
• MW: 251.367720365524
• CID: 264632
• PubChem ID: 211735

4-Thiazolidinone,5-methyl-3-(1-phenylethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,5-methyl-3-(1-phenylethyl)-2-thioxo-
• 5-methyl-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 23538-09-2
• DTXSID20946299
• 5-Methyl-3-(alpha-methylbenzyl)rhodanine
• Rhodanine, 5-methyl-3-(alpha-methylbenzyl)-

• Inchi： InChI=1S/C12H13NOS2/c1-8(10-6-4-3-5-7-10)13-11(14)9(2)16-12(13)15/h3-9H,1-2H3
• InChI Key： QJZUHKFLFBSWMU-UHFFFAOYSA-N
• SMILES： CC1SC(=S)N(C(C2C=CC=CC=2)C)C1=O

Computed Properties

• Exact Mass: 251.04399
• Monoisotopic Mass: 251.043855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7
• XLogP3: 3.1

Experimental Properties

• Density: 1.29
• Boiling Point: 357.5°Cat760mmHg
• Flash Point: 170°C
• Refractive Index: 1.659
• PSA: 20.31